Cas no 872724-83-9 (N-{3-(4-fluoro-3-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(3-phenylpropyl)ethanediamide)

• Product Name: N-{3-(4-fluoro-3-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(3-phenylpropyl)ethanediamide
• CAS No: 872724-83-9
• MF: C₂₃H₂₈FN₃O₅S
• MW: 477.548928260803
• CID: 5509246
• Update Time: 2025-10-12

N-{3-(4-fluoro-3-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(3-phenylpropyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[[3-(4-fluoro-3-methylphenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]-N-(3-phenylpropyl)oxamide
• N-{3-(4-fluoro-3-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(3-phenylpropyl)ethanediamide

• Inchi： 1S/C23H28FN3O5S/c1-17-15-19(10-11-20(17)24)33(30,31)27-13-6-14-32-21(27)16-26-23(29)22(28)25-12-5-9-18-7-3-2-4-8-18/h2-4,7-8,10-11,15,21H,5-6,9,12-14,16H2,1H3,(H,25,28)(H,26,29)
• InChI Key： TXSPYTFWNLYQBT-UHFFFAOYSA-N
• SMILES： C(NCCCC1=CC=CC=C1)(=O)C(NCC1N(S(C2=CC=C(F)C(C)=C2)(=O)=O)CCCO1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-{3-(4-fluoro-3-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(3-phenylpropyl)ethanediamide

N-{3-(4-fluoro-3-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(3-phenylpropyl)ethanediamide: A Comprehensive Overview

The compound with CAS No. 872724-83-9, known as N-{3-(4-fluoro-3-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(3-phenylpropyl)ethanediamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a 1,3-oxazinan ring system, a benzenesulfonyl group, and an ethanediamide functional group. These structural features contribute to its potential applications in drug development and materials science.

Recent studies have highlighted the importance of sulfonyl groups in enhancing the bioavailability and stability of pharmaceutical compounds. The presence of a 4-fluoro-3-methylbenzenesulfonyl group in this molecule suggests that it may exhibit improved pharmacokinetic properties compared to similar compounds lacking such functionality. Additionally, the 1,3-oxazinan ring system is known for its ability to act as a bioisostere, potentially offering enhanced selectivity and reduced toxicity in therapeutic applications.

One of the most intriguing aspects of this compound is its ethanediamide functionality. This group has been shown to play a critical role in molecular recognition and binding interactions, making it a valuable component in the design of inhibitors for various enzyme targets. Recent research has demonstrated that ethanediamide-containing compounds can effectively modulate protein-protein interactions, a key area in the development of novel therapeutics for diseases such as cancer and neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. The construction of the 1,3-oxazinan ring is typically achieved through cyclization reactions involving amino alcohols or related precursors. The introduction of the benzenesulfonyl group requires careful control over reaction conditions to ensure optimal yields and stereochemical outcomes. Furthermore, the coupling of the ethanediamide moiety necessitates precise stoichiometry to avoid side reactions and ensure the formation of the desired product.

From a pharmacological perspective, this compound has shown promise in preclinical studies targeting various disease states. For instance, its ability to inhibit key enzymes involved in inflammation and oxidative stress has led researchers to explore its potential as an anti-inflammatory agent. Additionally, preliminary data suggest that this compound may exhibit anti-cancer activity by modulating pathways associated with cell proliferation and apoptosis.

In terms of structural analysis, computational chemistry tools have been instrumental in elucidating the molecular properties of this compound. Molecular dynamics simulations have provided insights into its conformational flexibility and binding affinity for target proteins. These studies have revealed that the 4-fluoro-3-methylbenzenesulfonyl group contributes significantly to the molecule's stability and binding efficiency, while the 1,3-oxazinan ring enhances its solubility and permeability.

Another area of interest lies in the potential for this compound to serve as a lead molecule in drug discovery programs. Its unique combination of functional groups makes it an attractive candidate for further optimization through medicinal chemistry approaches. By modifying substituents on the benzenesulfonyl group or altering the structure of the ethanediamide moiety, researchers can potentially enhance its therapeutic index and reduce off-target effects.

In conclusion, N-{3-(4-fluoro-3-methylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N'-(3-phenylpropyl)ethanediamide represents a compelling example of how modern organic chemistry can yield molecules with diverse functional groups capable of addressing complex biological targets. As research continues to uncover its full potential, this compound stands at the forefront of efforts to develop innovative therapeutic agents for a wide range of medical conditions.